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Compound of Interest

Compound Name: Dibenzyl succinate

Cat. No.: B089603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzyl succinate (CAS No. 103-

43-5), a significant chemical compound with applications in medicine and organic synthesis.

The document details its chemical and physical properties, spectroscopic data, synthesis

protocols, and safety information, presenting quantitative data in accessible tables and

illustrating key processes with diagrams.

Compound Identification and Chemical Properties
Dibenzyl succinate, also known by its medicinal name Spasmine, is the dibenzyl ester of

succinic acid.[1][2][3][4] Its structure features a central four-carbon succinate chain with two

benzyl ester groups at either end. This structure is fundamental to its utility both as a

pharmaceutical agent and as a versatile intermediate in organic synthesis.[4][5][6]

The key identifiers and properties of Dibenzyl succinate are summarized in Table 1.

Table 1: Chemical Identification and Physical Properties of Dibenzyl Succinate
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Property Value Source(s)

CAS Number 103-43-5 [1][3]

Molecular Formula C₁₈H₁₈O₄ [1][2][3]

Molecular Weight 298.33 g/mol [1][2][3]

Synonyms

Spasmine, Benzyl succinate,

Succinic acid dibenzyl ester,

Butanedioic acid,

bis(phenylmethyl) ester

[1][2][3][4][5]

Appearance White crystalline powder/solid [4]

Melting Point 42 - 49.5 °C [1][5][7][8][9]

Boiling Point

245 °C @ 15 mmHg160 °C @

0.05 Torr416.4 °C @ 760

mmHg (estimated)

[1][7][8][9]

Density 1.256 g/mL [5][7][8]

Refractive Index 1.5960 [4][7][8]

Water Solubility Insoluble [4][5]

Other Solubilities

Soluble in alcohol, ether,

chloroform, fixed and volatile

oils

[4]

logP (o/w) 3.25 - 3.70 (estimated) [2][4][9]

| Flash Point | 205.7 °C (estimated) |[9][10] |

Spectroscopic and Analytical Data
Characterization of Dibenzyl succinate is well-documented through various spectroscopic

methods. The National Institute of Standards and Technology (NIST) provides reference

spectra for this compound.[3]

Table 2: Spectroscopic Data for Dibenzyl Succinate
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Analytical Method Data Availability / Source Notes

Mass Spectrometry
Electron Ionization (EI)
mass spectrum available.

[3][11][12]

Infrared (IR) Spectroscopy
Reference IR spectrum

available.

Data collected on a solid

(mineral oil mull) sample.[3]

[13][14]

| ¹H NMR Spectroscopy | ¹H NMR spectral data exists. |[15] |

Synthesis and Experimental Protocols
The primary method for synthesizing Dibenzyl succinate is the Fischer esterification of

succinic acid with benzyl alcohol.[6] This reaction is typically catalyzed by a strong acid, with

continuous removal of water to drive the equilibrium toward the product.[6] Alternative methods

include reacting the disodium salt of succinic acid with benzyl chloride.[6]

This protocol describes a general laboratory procedure for the synthesis of Dibenzyl
succinate.

Reactant Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine succinic acid (1.0 eq), benzyl alcohol (2.2 eq), and a suitable solvent

such as toluene.

Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or

sulfuric acid (e.g., 0.05 eq).

Reaction: Heat the mixture to reflux. The water formed during the esterification will be

azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress

by observing water collection or using techniques like Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,

followed by a wash with brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H18O4/c19-17(21-13-15-7-3-1-4-8-15)11-12-18(20)22-14-16-9-5-2-6-10-16/h1-10H%2C11-14H2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Units=SI&Type=IR-SPEC
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H18O4/c19-17(21-13-15-7-3-1-4-8-15)11-12-18(20)22-14-16-9-5-2-6-10-16/h1-10H%2C11-14H2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Type=IR-SPEC&Index=3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzyl-succinate
https://www.benchchem.com/product/b089603?utm_src=pdf-body
https://www.benchchem.com/product/b089603
https://www.benchchem.com/product/b089603
https://www.benchchem.com/product/b089603
https://www.benchchem.com/product/b089603?utm_src=pdf-body
https://www.benchchem.com/product/b089603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter,

and remove the solvent under reduced pressure.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) to yield pure, crystalline Dibenzyl succinate.
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Reactants

Reaction Conditions

Products

Succinic Acid

Acid Catalyst
(e.g., H₂SO₄)

Benzyl Alcohol

Dibenzyl Succinate

Heat (Reflux)
+ Toluene

Water (removed)
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Key Chemical Properties

Primary Applications

Dibenzyl Succinate
(C₁₈H₁₈O₄)

Bioactive Molecular
Structure Benzyl Ester Groups

Antispasmodic Agent
(Pharmaceuticals)

enables

Carboxylic Acid
Protecting Group

allows for
mild deprotection

Intermediate in
Organic Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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